1-(4-methoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione

• Molecular Formula: C23H23N3O4
• Molecular Weight: 405.4 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C23H23N3O4/c1-29-15-5-3-14(4-6-15)26-22(27)12-21(23(26)28)25-10-9-17-18-11-16(30-2)7-8-19(18)24-20(17)13-25/h3-8,11,21,24H,9-10,12-13H2,1-2H3
• InChI Key: ODEZDEHVYVUQHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCC4=C(C3)NC5=C4C=C(C=C5)OC

Description

This compound is a structurally complex heterocyclic molecule featuring a pyrrolidine-2,5-dione (succinimide) core substituted with a 4-methoxyphenyl group and a 6-methoxy-beta-carboline moiety. Beta-carbolines are tricyclic indole alkaloids known for diverse pharmacological activities, including MAO inhibition, antitumor, and antiviral effects . The integration of a succinimide ring may enhance metabolic stability compared to simpler carbazole derivatives, as pyrrolidine-2,5-dione scaffolds are often employed to modulate pharmacokinetic properties .

Biological Activity

1-(4-Methoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione is a complex organic compound that belongs to the beta-carboline family. This class of compounds is recognized for its wide range of biological activities, including neuroprotective and anticancer properties. The unique structural characteristics of this compound contribute significantly to its biological effects.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{19}\text{H}_{20}\text{N}_2\text{O}_2$$

The presence of methoxy groups and a tetrahydro-beta-carboline framework plays a crucial role in its biological activity. The compound's IUPAC name reflects its complex nature, highlighting the various functional groups that influence its interaction with biological targets.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets:

• Neurotransmitter Receptors : It modulates neurotransmitter receptor activity, which may contribute to its neuroprotective effects.
• Enzyme Inhibition : The compound exhibits potential inhibitory effects on enzymes involved in cancer cell proliferation, indicating its possible use as an anticancer agent.

Anticancer Activity

Research indicates that 1-(4-methoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione has demonstrated significant anticancer properties. Studies have shown that it can inhibit the growth of various cancer cell lines. For instance:

Cell Line	IC50 (µM)
Human Colon Cancer	35.1
Human Rhabdomyosarcoma	39.1

These findings suggest a promising potential for this compound in cancer therapy.

Neuroprotective Effects

In addition to its anticancer properties, this compound has been investigated for neuroprotective effects. It may protect neuronal cells from oxidative stress and apoptosis through:

• Modulation of signaling pathways related to cell survival.
• Interaction with neurotrophic factors that promote neuronal health.

Case Studies and Research Findings

Several studies have explored the biological activity of this compound and related derivatives:

• Study on Anticancer Properties : A comprehensive study evaluated the cytotoxic effects of various beta-carboline derivatives, including this compound. The results indicated that it effectively inhibited cell proliferation in vitro across multiple cancer types .
• Neuroprotection Research : Another study focused on the neuroprotective mechanisms of beta-carbolines, showing that compounds with similar structures could reduce neuronal damage in models of neurodegenerative diseases .
• Pharmacological Evaluation : The pharmacological profile of this compound was assessed using various assays to determine its efficacy against specific biological targets. Results showed significant interactions with receptors involved in neurotransmission and cancer cell growth regulation .

Scientific Research Applications

The compound exhibits a range of biological activities that make it a subject of interest in medicinal chemistry. Notable activities include:

• Anticancer Properties : Research has shown that derivatives of beta-carbolines can inhibit the growth of various cancer cell lines. For instance, compounds similar to this one have demonstrated significant cytotoxicity against human tumor cell lines such as KB (human oral epidermoid carcinoma) and A549 (lung adenocarcinoma) with IC50 values in the micromolar range. The specific activity against different cell lines is summarized below:

Cell Line	IC50 (µM)
KB	15.0
A549	12.5
HT-29	18.0

These findings suggest that the compound may be effective in developing anticancer therapies .

• Neuroprotective Effects : Beta-carboline derivatives are also studied for their neuroprotective properties. They may modulate neurotransmitter systems and protect neuronal cells from oxidative stress, which is critical in neurodegenerative diseases .

Synthesis and Derivatives

The synthesis of this compound typically involves multi-step organic reactions starting from methoxy-substituted phenyl and indole derivatives through cyclization reactions such as Pictet-Spengler cyclization. This process allows for the introduction of methoxy groups that enhance biological activity.

Case Studies

Several studies have documented the efficacy of beta-carboline derivatives similar to this compound:

• Anticancer Activity : A study published in the Bulletin of Chemical Society of Ethiopia highlighted the synthesis and evaluation of pyrrolo[2,3-b]pyridine derivatives, demonstrating their anticancer potential through various assays .
• Neuroprotective Studies : Research published in Molecules discussed the neuroprotective effects of beta-carboline derivatives, indicating their potential in treating neurodegenerative diseases by reducing oxidative stress .

Comparison with Similar Compounds

Comparison with Similar Compounds

Physicochemical and Pharmacokinetic Properties

Key parameters inferred from analogous compounds:

Property	Target Compound*	(2Z)-2-(4-Cyanobenzylidene)-thiazolo-pyrimidine (11b)	Pyrimido-quinazoline (12)
Molecular Weight	~450–470 g/mol	403 g/mol	318 g/mol
Melting Point	~200–220°C (estimated)	213–215°C	268–269°C
Rotatable Bonds	~10–12	5	3
Polar Surface Area (PSA)	~140–160 Ų	~90 Ų	~80 Ų
Synthetic Yield	~50–60% (estimated)	68%	57%

*Estimates based on structural analogs and computational tools.

• Bioavailability Considerations : The target compound’s higher rotatable bond count (>10) and elevated PSA (>140 Ų) suggest moderate-to-poor oral bioavailability in rats, as per Veber et al. (2002), who identified ≤10 rotatable bonds and PSA ≤140 Ų as optimal thresholds . This contrasts with 11b and 12 , which fall within these limits and likely exhibit better absorption.
• Metabolic Stability: The methoxy groups may reduce oxidative metabolism compared to unsubstituted beta-carbolines, similar to how coumarin derivatives in leverage electron-withdrawing substituents (e.g., cyano) to resist degradation .

Functional Group Impact

• However, excessive lipophilicity could limit aqueous solubility .
• Succinimide Core : The pyrrolidine-2,5-dione ring introduces hydrogen bond acceptors (two carbonyl groups), which may improve target engagement but increase PSA, offsetting gains in permeability .

Research Findings and Implications

• For example, if the compound exhibits ED50 values <10 μM in enzyme inhibition assays, it would align with potent beta-carboline derivatives reported elsewhere .
• Therapeutic Potential: Structural parallels to pesticidal pyrrolidine-diones (–7) suggest possible agrochemical applications. However, its beta-carboline moiety may redirect utility toward CNS disorders, pending further in vivo studies .

Preparation Methods

Stepwise Coupling and Cyclization

Early synthetic routes relied on sequential coupling of pre-formed beta-carboline and pyrrolidine-2,5-dione intermediates. For example, 6-methoxy-1,3,4,9-tetrahydro-2H-beta-carboline is first synthesized via Pictet–Spengler condensation of tryptamine derivatives with aldehydes. Subsequent N-alkylation with a 4-methoxyphenyl-substituted succinimide precursor yields the target compound.

Key Data :

• Yield : 70–85% for beta-carboline formation.

• Limitations : Multi-step purification and moderate regioselectivity.

Acid-Catalyzed Cyclization in Organic Solvents

A widely adopted method involves cyclizing Schiff base intermediates under acidic conditions. For instance, reacting $N$-(4-methoxybenzylidene)-2-(1H-indol-3-yl)ethanamine with hydrochloric acid in ethanol facilitates intramolecular cyclization.

Table 1: Conventional Cyclization Performance

Entry	Solvent	Acid	Time (h)	Yield (%)
1	Ethanol	HCl	4	90
2	MeOH	HCl	6	82

Source: Adapted from electrochemical synthesis studies.

Electrochemical Synthesis in Deep Eutectic Solvents (DES)

Green Chemistry Approach

Recent breakthroughs utilize electrochemical (EC) methods in DES, such as choline chloride/ethylene glycol (1:2), to enhance atom economy and reduce waste. This one-pot, two-step process involves:

• Electrochemical formation of Schiff base : Tryptamine reacts with 4-methoxybenzaldehyde under 20 mA current at 80°C.

• Cyclization : Addition of 2 N HCl and subsequent EC treatment at room temperature completes the beta-carboline ring.

Table 2: Electrochemical vs. Conventional Methods

Method	Solvent	Time	Yield (%)
Conventional	Ethanol	4 h	90
EC (DES)	DES	30 min	90
EC (Ethanol)	Ethanol	20 min	60

Data synthesized from.

Optimization of DES Parameters

Key variables influencing EC efficiency include:

• Current density : 20 mA optimal for minimizing side reactions.

• Temperature : 80°C for Schiff base formation, room temperature for cyclization.

• DES composition : Choline chloride/ethylene glycol outperforms urea-based DES in yield.

Scalability and Industrial Feasibility

Scaling up the EC-DES method to 6 mmol substrate demonstrated a 96.33% yield for analogous beta-carboline derivatives, highlighting industrial potential. Critical factors for scalability include:

• Electrode material : Graphite electrodes prevent metal contamination.

• Workup simplicity : Precipitation in water enables easy isolation.

Mechanistic Insights and Side Reactions

Cyclization Mechanism

Protonation of the Schiff base intermediate facilitates nucleophilic attack by the indole C3 position, forming the tetrahydro-beta-carboline ring. Methoxy groups remain stable under weakly acidic EC conditions.

Common Side Products

• Over-oxidation : Excessive current (>30 mA) leads to dihydro-beta-carboline derivatives.

• Demethylation : Prolonged exposure to strong acids removes methoxy groups.

Analytical Validation

Modern techniques ensure synthesis fidelity:

• HPLC-MS : Confirms molecular ion peak at m/z 405.4 [M+H]⁺.

• $^1$H NMR : Key signals include δ 3.85 (s, OCH₃) and δ 7.25–7.40 (aromatic protons).

Q & A

Q. What are the established synthetic routes for this compound, and what key reaction parameters influence yield?

Methodological Answer: The synthesis typically involves multi-step protocols:

• Step 1: Formation of the beta-carboline moiety via Pictet-Spengler cyclization, using tryptamine derivatives and carbonyl compounds under acidic conditions .
• Step 2: Functionalization of the pyrrolidine-2,5-dione core via nucleophilic substitution or cyclocondensation. For example, coupling the beta-carboline intermediate with a pre-functionalized pyrrolidine-2,5-dione derivative using a base like triethylamine in anhydrous DMF .
• Key Parameters:
  • Temperature: Reactions often require reflux in ethanol or THF (70–80°C) to achieve optimal cyclization .
  • Catalysts: Ammonium acetate is critical for facilitating cyclocondensation in heterocyclic systems .
  • Purification: Column chromatography (silica gel, ethyl acetate/hexane) is essential for isolating the target compound from byproducts .

Q. How is the structural integrity of this compound verified post-synthesis?

Methodological Answer: A combination of spectroscopic and crystallographic techniques is employed:

• Spectroscopy:
  • 1H/13C NMR: Assigns proton and carbon environments, confirming substituent positions (e.g., methoxy groups at 4- and 6-positions) .
  • FTIR: Validates carbonyl stretches (~1700–1750 cm⁻¹) and NH/OH groups .
  • Mass Spectrometry (HRMS): Confirms molecular weight (e.g., [M+H]+ peaks) .
• Crystallography: Single-crystal X-ray diffraction resolves stereochemistry and intramolecular interactions (e.g., hydrogen bonding between the beta-carboline NH and dione carbonyl) .

Advanced Research Questions

Q. What computational strategies predict binding affinity and pharmacokinetics, and how do docking results correlate with experimental bioactivity?

Methodological Answer:

• Docking Studies:
  • Software: Py-Rx and BIOVIA Discovery Studio simulate ligand-protein interactions. The beta-carboline moiety shows high affinity for serotonin receptors (5-HT2A) due to π-π stacking with aromatic residues .
  • Validation: Docking scores (e.g., binding energy ≤ −8.5 kcal/mol) are cross-validated with in vitro IC50 values .
• ADMET Prediction: Tools like SwissADME assess logP (lipophilicity) and BBB permeability. The methoxy groups enhance solubility but may reduce CNS penetration .

Q. How are discrepancies in reported biological activities (e.g., antioxidant vs. antimicrobial efficacy) reconciled through SAR studies?

Methodological Answer:

• Structural Modifications:
  • Antioxidant Activity: Electron-donating groups (e.g., 4-methoxyphenyl) enhance radical scavenging, as seen in DPPH assays (e.g., 79.05% inhibition at 10 ppm) .
  • Antimicrobial Activity: Beta-carboline’s planar structure disrupts bacterial membranes, but steric hindrance from the pyrrolidine-dione reduces efficacy against Gram-negative strains .
• Data Reconciliation: Bioactivity variations are addressed by comparing assay conditions (e.g., bacterial strain variability) and normalizing results to positive controls (e.g., ascorbic acid for antioxidants) .

Q. What crystallographic challenges arise in determining this compound’s 3D conformation?

Methodological Answer:

• Crystallization Issues:
  • Polymorphism: Solvent choice (e.g., ethanol vs. acetonitrile) influences crystal packing. Slow evaporation at 4°C yields diffraction-quality crystals .
  • Disorder: Flexible pyrrolidine-dione rings require high-resolution data (≤ 0.8 Å) to resolve atomic positions .
• Mitigation Strategies:
  • Cryocooling: Reduces thermal motion artifacts during data collection .
  • DFT Calculations: Complement experimental data to validate torsional angles .